Cas no 380346-15-6 (N-(4-phenoxyphenyl)-1,3-benzothiazol-2-amine)

• Product Name: N-(4-phenoxyphenyl)-1,3-benzothiazol-2-amine
• CAS No: 380346-15-6
• MF: C₁₉H₁₄N₂OS
• MW: 318.392262935638
• CID: 3105033
• PubChem ID: 2384557
• Update Time: 2025-06-13

N-(4-phenoxyphenyl)-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• Benzothiazol-2-yl-(4-phenoxy-phenyl)-amine
• N-(4-phenoxyphenyl)-1,3-benzothiazol-2-amine
• 380346-15-6
• MFCD02725637
• EN300-02338
• N-(4-Phenoxyphenyl)benzo[d]thiazol-2-amine
• C19H14N2OS
• Z56822800
• Oprea1_126752
• CS-0218866
• G34756
• AKOS000115494

• Inchi： 1S/C19H14N2OS/c1-2-6-15(7-3-1)22-16-12-10-14(11-13-16)20-19-21-17-8-4-5-9-18(17)23-19/h1-13H,(H,20,21)
• InChI Key： KOOXDKCPRBHTHS-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC=CC1=2)NC1C=CC(=CC=1)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 318.08268425g/mol
• Monoisotopic Mass: 318.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 62.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on N-(4-phenoxyphenyl)-1,3-benzothiazol-2-amine

Comprehensive Overview of N-(4-phenoxyphenyl)-1,3-benzothiazol-2-amine (CAS No. 380346-15-6)

N-(4-phenoxyphenyl)-1,3-benzothiazol-2-amine, with the CAS number 380346-15-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the benzothiazole family, a class of heterocyclic compounds known for their diverse biological activities and applications in optoelectronics. The unique structural features of this molecule, including the phenoxyphenyl and benzothiazole moieties, contribute to its potential utility in drug discovery and advanced material development.

In recent years, researchers have explored the role of N-(4-phenoxyphenyl)-1,3-benzothiazol-2-amine as a potential scaffold for designing novel therapeutic agents. Its molecular structure suggests possible interactions with biological targets, making it a candidate for anticancer, anti-inflammatory, and neuroprotective applications. The compound's aromatic and heterocyclic characteristics also align with current trends in small-molecule drug discovery, a hot topic in pharmaceutical R&D.

Beyond pharmaceuticals, CAS 380346-15-6 has shown promise in materials science, particularly in the development of organic semiconductors and fluorescent probes. The benzothiazole core is known for its electron-transport properties, which are crucial for OLEDs (Organic Light-Emitting Diodes) and other optoelectronic devices. This dual applicability in both life sciences and advanced materials makes N-(4-phenoxyphenyl)-1,3-benzothiazol-2-amine a compound of growing interest across multiple disciplines.

The synthesis of 380346-15-6 typically involves condensation reactions between appropriately substituted aniline derivatives and carbon disulfide, followed by further functionalization to introduce the phenoxyphenyl group. Recent advancements in green chemistry have prompted researchers to explore more sustainable synthetic routes for such compounds, addressing the growing demand for environmentally friendly production methods in chemical manufacturing.

Analytical characterization of N-(4-phenoxyphenyl)-1,3-benzothiazol-2-amine typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the compound's purity and structural integrity, which are critical for both research and potential commercial applications. The growing importance of quality control in chemical production has made these analytical protocols increasingly sophisticated.

From a commercial perspective, CAS 380346-15-6 is primarily available as a research chemical for laboratory use. Suppliers typically offer it in various quantities, catering to both academic and industrial researchers. The compound's structure-activity relationship (SAR) studies have become particularly relevant as scientists seek to optimize its properties for specific applications, reflecting the current emphasis on rational drug design and materials informatics.

Safety considerations for handling N-(4-phenoxyphenyl)-1,3-benzothiazol-2-amine follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) and ventilation are recommended when working with this chemical. These precautions align with the broader industry focus on laboratory safety and risk management in chemical research.

The future research directions for 380346-15-6 may include exploration of its photophysical properties for sensor applications, investigation of its potential as a protein kinase inhibitor, or development of derivatives with enhanced bioavailability. These avenues reflect current scientific priorities in precision medicine and smart materials, ensuring that studies on this compound remain at the forefront of interdisciplinary research.

In conclusion, N-(4-phenoxyphenyl)-1,3-benzothiazol-2-amine represents an intriguing chemical entity with multifaceted potential. Its CAS number 380346-15-6 serves as a unique identifier for researchers exploring its various applications. As scientific understanding of heterocyclic compounds continues to evolve, this particular molecule may well emerge as a significant player in both pharmaceutical development and advanced materials engineering.